Cas no 2219-79-6 (2,4-xylenol, 6-ethyl-)

• Product Name: 2,4-xylenol, 6-ethyl-
• CAS No: 2219-79-6
• Molecular Formula: C₁₀H₁₄O
• Molecular Weight: 150.21756
• CID: 912248
• PubChem ID: 19086413

2,4-xylenol, 6-ethyl- Properties

Names and Identifiers

• 2,4-xylenol, 6-ethyl-
• SCHEMBL1021767
• MXHAHSBTOVFDBK-UHFFFAOYSA-N
• 2219-79-6
• DTXSID601311606
• UNII-FH36J57LG1
• 4,6-Dimethyl-2-ethyl-phenol
• Phenol, 4,6-dimethyl-2-ethyl-
• FH36J57LG1
• 2-Ethyl-4,6-dimethylphenol

• InChIKey： MXHAHSBTOVFDBK-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14O/c1-4-9-6-7(2)5-8(3)10(9)11/h5-6,11H,4H2,1-3H3
• SMILES： CCC1=CC(=CC(=C1O)C)C

Computed Properties

• Exact Mass: 150.10452
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 150.104465066g/mol
• Heavy Atom Count: 11
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes Xylenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenols